2-Ethyl-5-((4-methoxyphenyl)(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl-(4-methoxyphenyl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H26N4O4S/c1-3-16-22-20-25(23-16)19(26)18(30-20)17(14-4-6-15(27-2)7-5-14)24-10-8-21(9-11-24)28-12-13-29-21/h4-7,17,26H,3,8-13H2,1-2H3
• InChI Key: FLWBPKPBJWNGPN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)OC)N4CCC5(CC4)OCCO5)O
• Molecular Formula: C21H26N4O4S
• Molecular Weight: 430.5 g/mol

Description

The compound is a complex organic molecule that includes several functional groups and structural features, including a thiazolo[3,2-b][1,2,4]triazol ring, a methoxyphenyl group, and a 1,4-dioxa-8-azaspiro[4.5]decan-8-yl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The 1,4-dioxa-8-azaspiro[4.5]decan-8-yl group, for example, is a spirocyclic compound, which means it has two rings that share a single atom.

Chemical Reactions Analysis

Again, without specific studies or literature on this compound, it’s difficult to provide a detailed analysis of its chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can often be predicted based on its structure and the properties of similar compounds. For example, the presence of the methoxyphenyl and 1,4-dioxa-8-azaspiro[4.5]decan-8-yl groups could suggest certain properties, such as solubility, reactivity, and stability.

Scientific Research Applications

Anti-inflammatory and Analgesic Activity

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Anticancer Activity

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Enzyme Inhibition

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Antioxidant Properties

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Antimicrobial Activity

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Antituberculous Activity

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Mechanism of Action

The mechanism of action of a compound depends on its intended use or biological activity. Without this information, it’s challenging to speculate on the mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. Without specific information on this compound, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future directions for research on this compound would depend on its intended use or biological activity. Potential areas of interest could include exploring its synthesis, studying its properties, and investigating its activity in biological systems.